1-(4-Methyl-2,6-dinitrophenyl)azetidine-3-carboxylic acid

• IUPAC Name: 1-(4-methyl-2,6-dinitrophenyl)azetidine-3-carboxylic acid
• InChI: InChI=1S/C11H11N3O6/c1-6-2-8(13(17)18)10(9(3-6)14(19)20)12-4-7(5-12)11(15)16/h2-3,7H,4-5H2,1H3,(H,15,16)
• InChI Key: VDTWPDYIEBUZAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)[N+](=O)[O-])N2CC(C2)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C11H11N3O6
• Molecular Weight: 281.22 g/mol

Description

1-(4-Methyl-2,6-dinitrophenyl)azetidine-3-carboxylic acid is a compound that belongs to the category of nitroaromatic heterocycles. It’s a derivative of azetidine, which is one of the most important four-membered heterocycles used in organic synthesis and medicinal chemistry.

Synthesis Analysis

Azetidines are synthesized through various methods, including the aza Paternò–Büchi reaction, which is a [2 + 2] photocycloaddition reaction between an imine and an alkene. The reactivity of azetidines is driven by a considerable ring strain, which translates into both facile handling and unique reactivity that can be triggered under appropriate reaction conditions.

Molecular Structure Analysis

The molecular structure of azetidines is characterized by a four-membered heterocyclic ring. The reactivity of azetidines is driven by a considerable ring strain, while at the same time, the ring is significantly more stable than that of related aziridines.

Chemical Reactions Analysis

Azetidines are known for their unique reactivity that can be triggered under appropriate reaction conditions. This reactivity is driven by a considerable ring strain. They are excellent candidates for ring-opening and expansion reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of azetidines are influenced by their four-membered heterocyclic ring structure. For example, 3-Azetidinecarboxylic acid, a related compound, has a molecular weight of 101.10 and a melting point of 286 °C (dec.) (lit.).

Mechanism of Action

represent one of the most important four-membered heterocycles used in organic synthesis and medicinal chemistry . The reactivity of azetidines is driven by a considerable ring strain, which translates into both facile handling and unique reactivity that can be triggered under appropriate reaction conditions . They are used as motifs in drug discovery, polymerization, and chiral templates .

Future Directions

Azetidines are valuable compounds in pharmaceutical and agrochemical research. Recent advances in the chemistry and reactivity of azetidines have been reported, and future research will likely continue to explore their synthesis, reactivity, and application.